Cas no 1805036-60-5 (Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate)

• Product Name: Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate
• CAS No: 1805036-60-5
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• CID: 4794499
• Update Time: 2025-05-26

Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate

• Inchi： 1S/C12H12ClNO2S/c1-2-16-11(15)5-8-3-4-9(7-14)12(17)10(8)6-13/h3-4,17H,2,5-6H2,1H3
• InChI Key： AJTMOZPSDUIQBO-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C=CC=1CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate (CAS No. 1805036-60-5)

Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate (CAS No. 1805036-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines a chloromethyl group, a cyano substituent, and a mercapto (thiol) functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its multifunctional scaffold can be leveraged to develop novel therapeutics targeting enzymes or receptors.

In recent years, the demand for highly functionalized aromatic compounds like Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate has surged, driven by advancements in precision medicine and green chemistry. Its cyano group offers a handle for further derivatization, while the mercapto moiety enables conjugation strategies critical for bioconjugation or covalent inhibitor design. These attributes align with trending topics such as targeted drug delivery and sustainable synthesis, which dominate scientific discussions and search engine queries.

The compound’s CAS No. 1805036-60-5 serves as a unique identifier, ensuring traceability in regulatory and commercial contexts. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structure, addressing common user concerns about quality control in fine chemical procurement. Laboratories prioritizing reproducible synthetic routes often seek detailed specifications for this ester, reflecting the broader industry shift toward data-driven research.

From an industrial perspective, Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate exemplifies the growing niche of custom intermediates tailored for high-value applications. Its synthesis typically involves protective group chemistry and selective functionalization, topics frequently searched by organic chemists optimizing atom-efficient protocols. The compound’s chloromethyl group also sparks interest in cross-coupling reactions, a hotspot in catalysis research.

Environmental and safety considerations further shape the discourse around this chemical. While not classified as hazardous under standard guidelines, its handling requires adherence to good laboratory practices (GLP), a recurring theme in EHS (Environmental, Health, and Safety) forums. This aligns with the broader scientific community’s focus on responsible chemical management, a topic amplified by AI-driven safety prediction tools gaining traction in 2024.

In summary, Ethyl 2-chloromethyl-4-cyano-3-mercaptophenylacetate (CAS No. 1805036-60-5) represents a convergence of structural complexity and practical utility, addressing contemporary needs in medicinal chemistry and material science. Its relevance to AI-aided molecular design and automated synthesis platforms positions it as a compound of enduring interest, mirroring the digital transformation sweeping chemical R&D.